Cas no 1360936-09-9 (4-Iodo-3-methyl-1H-indazole)

• Product Name: 4-Iodo-3-methyl-1H-indazole
• CAS No: 1360936-09-9
• MF: C₈H₇IN₂
• MW: 258.059053659439
• CID: 3166758
• PubChem ID: 76846103
• Update Time: 2025-04-21

4-Iodo-3-methyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-3-methyl-1H-indazole
• 1360936-09-9

• Inchi： 1S/C8H7IN2/c1-5-8-6(9)3-2-4-7(8)11-10-5/h2-4H,1H3,(H,10,11)
• InChI Key： JRCMYRAISHRQFW-UHFFFAOYSA-N
• SMILES： IC1=CC=CC2C1=C(C)NN=2

Computed Properties

• Exact Mass: 257.96540Da
• Monoisotopic Mass: 257.96540Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 28.7Ų